Cas no 4664-45-3 (5-(4-methylbenzyl)-2-furoic Acid)

• Product Name: 5-(4-methylbenzyl)-2-furoic Acid
• CAS No: 4664-45-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD02320581
• CID: 325696
• PubChem ID: 16637570
• Update Time: 2025-10-30

5-(4-methylbenzyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-[(4-methylphenyl)methyl]-
• 5-(4-METHYLBENZYL)-2-FUROIC ACID
• 5-(4-Methyl-benzyl)-furan-2-carbonsaeure
• 5-(4-methylbenzyl)furan-2-carboxylic acid
• 5-(4-methyl-benzyl)-furan-2-carboxylic acid
• AGN-PC-013MPI
• ALBB-009413
• BBL004007
• CTK4I9504
• SBB049898
• AKOS005172290
• LS-03083
• 4664-45-3
• CS-0323099
• MFCD02320581
• SB61318
• NCGC00327264-01
• AB01321892-02
• 5-[(4-methylphenyl)methyl]furan-2-carboxylic acid
• DTXSID50586248
• STK505877
• 2-furancarboxylic acid, 5-[(4-methylphenyl)methyl]-
• 5-(4-methylbenzyl)-2-furoic Acid

• MDL： MFCD02320581
• Inchi： 1S/C13H12O3/c1-9-2-4-10(5-3-9)8-11-6-7-12(16-11)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： ZKUZBZHMUKAZDY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 1.198
• Melting Point: No data available
• Boiling Point: 373°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.575
• PSA: 50.44
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-methylbenzyl)-2-furoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(4-methylbenzyl)-2-furoic Acid

Introduction to 5-(4-methylbenzyl)-2-furoic Acid (CAS No. 4664-45-3)

5-(4-methylbenzyl)-2-furoic Acid (CAS No. 4664-45-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The chemical structure of 5-(4-methylbenzyl)-2-furoic Acid consists of a furan ring attached to a 4-methylbenzyl group. The presence of the furan ring, a five-membered aromatic heterocycle, imparts unique chemical properties to the molecule. The 4-methylbenzyl substituent, on the other hand, contributes to its lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(4-methylbenzyl)-2-furoic Acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory properties. The study found that 5-(4-methylbenzyl)-2-furoic Acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral activity of 5-(4-methylbenzyl)-2-furoic Acid. The results indicated that this compound has potent antiviral effects against several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication and the modulation of host cell signaling pathways.

The synthetic accessibility of 5-(4-methylbenzyl)-2-furoic Acid has also been a subject of interest. A recent review in the Tetrahedron Letters detailed efficient synthetic routes for this compound, highlighting its versatility as a building block in organic synthesis. These synthetic methods often involve palladium-catalyzed cross-coupling reactions and Grignard reactions, which are well-established techniques in modern organic chemistry.

In addition to its biological activities, 5-(4-methylbenzyl)-2-furoic Acid has been investigated for its potential use as a ligand in coordination chemistry. Research published in the Inorganic Chemistry Communications has shown that this compound can form stable complexes with various metal ions, including copper(II) and zinc(II). These complexes exhibit interesting electronic and magnetic properties, making them valuable for applications in materials science and catalysis.

The safety profile of 5-(4-methylbenzyl)-2-furoic Acid is another important aspect to consider. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary before it can be considered for clinical use.

In conclusion, 5-(4-methylbenzyl)-2-furoic Acid (CAS No. 4664-45-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and advanced materials.